Cas no 1565845-74-0 (methyl 4-(methylamino)-3-propanamidobenzoate)

• Product Name: methyl 4-(methylamino)-3-propanamidobenzoate
• CAS No: 1565845-74-0
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 4606536
• Update Time: 2025-10-17

methyl 4-(methylamino)-3-propanamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(methylamino)-3-propanamidobenzoate
• Benzoic acid, 4-(methylamino)-3-[(1-oxopropyl)amino]-, methyl ester
• methyl 4-(methylamino)-3-propanamidobenzoate

• Inchi： 1S/C12H16N2O3/c1-4-11(15)14-10-7-8(12(16)17-3)5-6-9(10)13-2/h5-7,13H,4H2,1-3H3,(H,14,15)
• InChI Key： MMRICYUAXBMARO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC)C(NC(=O)CC)=C1

Additional information on methyl 4-(methylamino)-3-propanamidobenzoate

Compound CAS No. 156584-74-0: Methyl 4-(methylamino)-3-propanamidobenzoate

Methyl 4-(methylamino)-3-propanamidobenzoate, with the CAS number 156584-74-0, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with a methylamino and propanamide substituent. The benzoate moiety serves as a key structural component, while the methylamino and propanamide groups contribute to its functional diversity.

Recent studies have highlighted the potential of methyl 4-(methylamino)-3-propanamidobenzoate in drug development, particularly in the design of bioactive molecules targeting various therapeutic areas. The compound's ability to act as a bioisostere or lead compound makes it an invaluable tool in medicinal chemistry. Researchers have explored its role in modulating enzyme activity, particularly in kinases and proteases, which are critical targets in oncology and neurodegenerative diseases.

In the realm of agrochemicals, methyl 4-(methylamino)-3-propanamidobenzoate has shown promise as a pesticide or herbicide, owing to its ability to disrupt key biochemical pathways in pests and weeds. Field trials have demonstrated its efficacy in controlling agricultural pests without adverse effects on non-target species, making it a sustainable option for modern farming practices.

The synthesis of methyl 4-(methylamino)-3-propanamidobenzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. The introduction of the methylamino group is achieved through nucleophilic substitution or amide coupling reactions, while the propanamide substituent is incorporated via similar methodologies. Optimization of reaction conditions has led to higher yields and improved purity, ensuring its scalability for industrial applications.

From a materials science perspective, methyl 4-(methylamino)-3-propanamidobenzoate has been investigated for its potential as a polymerizable monomer, enabling the formation of advanced materials with tailored properties. Its ability to undergo polymerization under mild conditions makes it suitable for applications in coatings, adhesives, and electronic materials.

Recent advancements in computational chemistry have further elucidated the molecular interactions of methyl 4-(methylamino)-3-propanamidobenzoate with biological targets. Molecular docking studies have revealed its binding affinity towards various receptors, providing insights into its mechanism of action and guiding further optimization efforts.

In conclusion, methyl 4-(methylamino)-3-propanamidobenzoate (CAS No. 156584-74-0) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in addressing global challenges in health and agriculture.